methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Molecular Formula: C20H24N4O3S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: methyl 2-[[2-(4-pyridin-2-ylpiperazin-1-yl)acetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C20H24N4O3S/c1-27-20(26)18-14-5-4-6-15(14)28-19(18)22-17(25)13-23-9-11-24(12-10-23)16-7-2-3-8-21-16/h2-3,7-8H,4-6,9-13H2,1H3,(H,22,25)
• InChI Key: XFHMKYGBYSRCRA-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(SC2=C1CCC2)NC(=O)CN3CCN(CC3)C4=CC=CC=N4

Description

Methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate, also known as MPTC, is a novel compound that has been extensively studied for its potential applications in the field of medicine.

Mechanism of Action

Methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate exerts its pharmacological effects by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a critical role in the regulation of gene expression. By inhibiting HDAC activity, methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate can alter the expression of various genes involved in cell proliferation, apoptosis, and differentiation.
Biochemical and Physiological Effects:
methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been shown to have several biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and neuroprotection. Additionally, methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been found to modulate the activity of several signaling pathways, including the AKT/mTOR, MAPK/ERK, and NF-κB pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is its potent anti-cancer activity, which makes it a promising candidate for the development of new anti-cancer drugs. Additionally, methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been found to have neuroprotective effects, which can potentially be used for the treatment of neurodegenerative diseases. However, one of the major limitations of methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is its poor solubility, which can make it difficult to administer in vivo.

Future Directions

Several future directions can be explored related to methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate. One of the major areas of research can be the development of new formulations that can improve the solubility and bioavailability of methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate. Additionally, further studies can be conducted to explore the potential applications of methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate in the treatment of other diseases, including autoimmune diseases and cardiovascular diseases. Finally, more studies can be conducted to explore the mechanism of action of methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate and to identify new targets for the development of new drugs.

Synthesis Methods

The synthesis of methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate involves a multi-step process that includes the reaction of 4-(2-pyridinyl)piperazine with 2-bromoacetylthiophene, followed by the reaction of the resulting intermediate with methyl 2-aminocyclopent-3-ene-1-carboxylate. The final product is obtained by the reaction of the intermediate with methyl chloroformate and sodium bicarbonate.

Scientific Research Applications

Methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been studied extensively for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Several studies have shown that methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate exhibits potent anti-cancer activity by inducing apoptosis and inhibiting the proliferation of cancer cells. Additionally, methyl 2-({[4-(2-pyridinyl)-1-piperazinyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been found to have neuroprotective effects and can potentially be used for the treatment of neurodegenerative diseases.